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Compound of Interest

Compound Name: 4-(Cyanoacetyl)morpholine

Cat. No.: B079948 Get Quote

Essential Safety and Handling Guide for 4-
(Cyanoacetyl)morpholine
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides immediate, essential safety and logistical

information for handling 4-(Cyanoacetyl)morpholine, a powdered organic compound.

Following these procedural steps will minimize risk and ensure proper disposal.

Chemical and Physical Properties

Property Value

Molecular Formula C7H10N2O2

Molecular Weight 154.17 g/mol [1]

Appearance Cream to pale brown powder[2]

Melting Point 84.0-91.0°C[2]

Hazards

Harmful if swallowed, Causes skin irritation,

Causes serious eye irritation, May cause

respiratory irritation[3][4]

Immediate Safety Precautions
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Hazard Identification: 4-(Cyanoacetyl)morpholine is classified as a hazardous substance. It is

harmful if swallowed and can cause skin, eye, and respiratory irritation.[3][4]

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately. Rinse mouth. Do NOT induce

vomiting.[3][5]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[3] Contaminated clothing should be removed and washed before reuse.[3]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[3]

If Inhaled: Remove the person to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[3]

Operational Plan for Handling
A designated area for handling cyanide-containing compounds should be established.[6] All

work with 4-(Cyanoacetyl)morpholine must be performed within a certified chemical fume

hood to prevent inhalation of dust.[7] It is recommended to not work alone when handling this

compound.[7]

Personal Protective Equipment (PPE): The minimum required PPE when handling 4-
(Cyanoacetyl)morpholine includes:

Lab Coat: A standard lab coat should be worn and buttoned to cover as much skin as

possible.[8]

Gloves: Chemical-resistant gloves are mandatory. Double gloving is recommended for

enhanced protection.[6][7]

Eye Protection: Safety glasses are the minimum requirement.[6][7] Where there is a potential

for splashing or dust generation, safety goggles and a face shield should be used.[6][7]

Respiratory Protection: While working in a fume hood should be sufficient for handling small

quantities, a respirator with a particle filter may be necessary for larger quantities or in
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situations where ventilation is inadequate.[3]

Weighing and Transfer:

All weighing and transferring of 4-(Cyanoacetyl)morpholine powder should be conducted

within a chemical fume hood to minimize the risk of inhalation.[6]

Use appropriate tools to handle the powder and avoid creating dust clouds.

Disposal Plan
Waste Collection:

All waste containing 4-(Cyanoacetyl)morpholine, including contaminated gloves, paper

towels, and empty containers, must be treated as hazardous waste.[6][9]

Solid and liquid wastes must be stored in separate, dedicated, and clearly labeled hazardous

waste containers.[6] Cyanide-containing wastes should be segregated from other waste

streams.[9][10]

Decontamination:

To decontaminate surfaces, utensils, and glassware, first use a pH 10 buffer solution,

followed by a freshly prepared 10% bleach solution. All cleaning activities should be

performed within the fume hood.[6]

Final Disposal:

Dispose of the hazardous waste through an approved waste disposal plant.[3] Contact your

institution's Environmental Health & Safety (EH&S) department for specific procedures on

waste pickup and disposal.[6][9]
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Caption: A flowchart outlining the safe handling and disposal of 4-(Cyanoacetyl)morpholine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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